WX-554
Description
WX-554 is an orally available small molecule mitogen-activated protein kinase kinase (MAP2K, MAPK/ERK kinase, or MEK) inhibitor, with potential antineoplastic activity. MEK inhibitor this compound selectively binds to and inhibits the activity of MEK, thereby preventing the activation of MEK-dependent effector proteins including some transcription factors, which may result in the inhibition of growth factor-mediated cell signaling and tumor cell proliferation. MEK, a dual-specificity threonine/tyrosine kinase that plays a key role in the activation of the RAS/RAF/MEK/ERK signaling pathway, is frequently upregulated in a variety of tumor cell types.
Scientific Research Applications
Anti-Tumor Activity
WX-554, a novel MEK inhibitor, has shown promising results in scientific research for its anti-tumor properties. In combination with the PI3K inhibitor WX-037, this compound exhibited synergistic growth inhibition in colorectal carcinoma cell lines and tumor xenograft-bearing mice. This combination therapy led to increased cytotoxicity and enhanced inhibition of ERK and S6 phosphorylation compared to either agent alone, translating into enhanced anti-tumor efficacy in vivo (Haagensen et al., 2016).
Pharmacokinetics and Pharmacodynamics
A phase I study on this compound evaluated its safety, pharmacokinetics (PK), and pharmacodynamics (PD) in patients with advanced solid tumors. The study determined the optimal biological dose for future trials and established that this compound can be administered safely with sustained inhibition of extracellular signal-regulated kinase (ERK) phosphorylation in peripheral blood mononuclear cells. The recommended phase 2 dose was established as 75 mg twice weekly (Jamieson et al., 2016).
properties
Appearance |
Solid powder |
|---|---|
synonyms |
; NONE |
Origin of Product |
United States |
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